Cas no 2229498-14-8 (4-(2,4,6-trimethoxyphenyl)-1H-imidazole)

• Product Name: 4-(2,4,6-trimethoxyphenyl)-1H-imidazole
• CAS No: 2229498-14-8
• MF: C₁₂H₁₄N₂O₃
• MW: 234.251163005829
• CID: 5945279
• PubChem ID: 165664543
• Update Time: 2025-10-30

4-(2,4,6-trimethoxyphenyl)-1H-imidazole Chemical and Physical Properties

Names and Identifiers

• 4-(2,4,6-trimethoxyphenyl)-1H-imidazole
• 2229498-14-8
• EN300-1854835

• Inchi： 1S/C12H14N2O3/c1-15-8-4-10(16-2)12(11(5-8)17-3)9-6-13-7-14-9/h4-7H,1-3H3,(H,13,14)
• InChI Key： MFFLJNYOJZWTST-UHFFFAOYSA-N
• SMILES： O(C)C1C=C(C=C(C=1C1=CN=CN1)OC)OC

Computed Properties

• Exact Mass: 234.10044231g/mol
• Monoisotopic Mass: 234.10044231g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 56.4Ų

Additional information on 4-(2,4,6-trimethoxyphenyl)-1H-imidazole

Comprehensive Overview of 4-(2,4,6-Trimethoxyphenyl)-1H-imidazole (CAS No. 2229498-14-8)

4-(2,4,6-Trimethoxyphenyl)-1H-imidazole (CAS No. 2229498-14-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and materials science research. This heterocyclic molecule features an imidazole core linked to a 2,4,6-trimethoxyphenyl group, offering unique electronic and steric properties. Researchers are particularly interested in its potential as a building block for drug discovery, given the prevalence of imidazole derivatives in FDA-approved medications targeting inflammation, cancer, and infectious diseases.

The structural motif of trimethoxy-substituted aromatics combined with nitrogen-containing heterocycles makes this compound valuable for studying structure-activity relationships (SAR). Recent publications highlight its utility in developing kinase inhibitors, where the methoxy groups influence binding affinity through hydrophobic interactions. Computational chemistry studies suggest the electron-rich imidazole ring may participate in hydrogen bonding, a feature increasingly important in rational drug design approaches.

From a synthetic chemistry perspective, CAS 2229498-14-8 presents interesting challenges in regioselective functionalization. The 1H-imidazole proton shows moderate acidity (pKa ~14), allowing for metalation strategies that enable further derivatization. Modern synthetic routes often employ palladium-catalyzed cross-coupling reactions to introduce the trimethoxyphenyl moiety, with yields optimized through microwave-assisted techniques - a hot topic in green chemistry discussions.

Material scientists have explored 4-(2,4,6-trimethoxyphenyl)-1H-imidazole as a precursor for organic semiconductors. The extended π-conjugation system, enhanced by methoxy substituents, shows promising charge transport properties in thin-film transistor applications. This aligns with current industry focus on solution-processable organic electronic materials for flexible displays and wearable technologies.

Analytical characterization of this compound typically involves advanced techniques: 1H/13C NMR confirms the three methoxy singlets at δ 3.7-3.9 ppm and distinctive imidazole proton around δ 7.5 ppm. High-resolution mass spectrometry (HRMS) provides confirmation of molecular weight (C₁₂H₁₄N₂O₃), while X-ray crystallography reveals planar geometry with interesting intermolecular interactions in the solid state.

Stability studies indicate 2229498-14-8 remains stable under ambient conditions when protected from light and moisture. The trimethoxybenzene fragment contributes to this stability by reducing oxidative degradation pathways - a property highly valued in pharmaceutical formulation development. Solubility profiles show moderate polarity, dissolving well in DMSO and dichloromethane but exhibiting limited water solubility.

Recent patent literature reveals growing interest in imidazole-containing scaffolds for neurodegenerative disease targets. The methoxy groups in this compound may enhance blood-brain barrier penetration, making it a valuable template for CNS drug discovery. This connects with trending searches about Alzheimer's disease therapeutics and blood-brain barrier modulation strategies.

Environmental fate studies of 4-(2,4,6-trimethoxyphenyl) derivatives suggest moderate biodegradability, with the imidazole ring showing faster degradation than the aromatic portion. These findings contribute to discussions about sustainable molecular design in the pharmaceutical industry, particularly regarding PIAS (pharmaceuticals in the aquatic environment) concerns.

From a regulatory perspective, CAS 2229498-14-8 currently has no significant restrictions, though proper laboratory handling procedures should always be followed. The compound's LD50 values (when available) typically place it in standard handling categories, but researchers should consult updated safety data sheets for specific guidance.

The commercial availability of 4-(2,4,6-trimethoxyphenyl)-1H-imidazole has increased recently, with several specialty chemical suppliers offering it in research quantities. Pricing trends reflect growing demand for functionalized imidazoles in medicinal chemistry programs. Custom synthesis services often highlight this compound as an example of their capabilities in heterocyclic chemistry.

Emerging applications include its use as a ligand in transition metal catalysis, where the imidazole nitrogen can coordinate to metals while the methoxy groups tune electronic properties. This has implications for sustainable catalysis - a frequently searched topic in academic and industrial chemistry circles.

Comparative studies with analogous compounds (e.g., 4-(2,4-dimethoxyphenyl)-1H-imidazole) demonstrate how subtle changes in methoxy substitution patterns significantly impact biological activity and physical properties. Such structure-property relationship analyses are crucial for molecular optimization in drug discovery pipelines.

Future research directions may explore the compound's potential in:
- PROTAC (Proteolysis Targeting Chimera) technology
- Click chemistry applications through imidazole N-alkylation
- Development of metal-organic frameworks (MOFs) with unique porosity
These areas represent current high-interest topics in chemical research publications and grant funding announcements.